Cas no 1138443-17-0 (2-Bromo-N-{3-[(2-phenylacetyl)amino]-phenyl}acetamide)

• Product Name: 2-Bromo-N-{3-[(2-phenylacetyl)amino]-phenyl}acetamide
• CAS No: 1138443-17-0
• MF: C₁₆H₁₅BrN₂O₂
• MW: 347.206503152847
• CID: 1075375
• PubChem ID: 46736705
• Update Time: 2025-04-20

2-Bromo-N-{3-[(2-phenylacetyl)amino]-phenyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-N-{3-[(2-phenylacetyl)amino]-phenyl}acetamide
• 2-bromo-N-[3-(2-phenylacetamido)phenyl]acetamide
• 1138443-17-0
• AKOS005348870
• N-[3-[(2-bromoacetyl)amino]phenyl]-2-phenylacetamide

• MDL： MFCD12026658
• Inchi： 1S/C16H15BrN2O2/c17-11-16(21)19-14-8-4-7-13(10-14)18-15(20)9-12-5-2-1-3-6-12/h1-8,10H,9,11H2,(H,18,20)(H,19,21)
• InChI Key： ZBMCDPLWNYWGJQ-UHFFFAOYSA-N
• SMILES： BrCC(NC1C=CC=C(C=1)NC(CC1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 346.03169g/mol
• Monoisotopic Mass: 346.03169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 58.2Ų